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Compound of Interest

Compound Name: 4-Chlorobenzylamine

Cat. No.: B054526 Get Quote

Technical Guide: Physical Properties of 4-
Chlorobenzylamine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 4-
Chlorobenzylamine, specifically its boiling point and density. The information is presented to

support research and development activities where this compound is utilized.

Core Physical Properties of 4-Chlorobenzylamine
4-Chlorobenzylamine is a clear, almost colorless liquid at room temperature.[1] Its key

physical characteristics are summarized below.
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Physical Property Value Conditions

Boiling Point 215 °C

at standard atmospheric

pressure (literature value)[1][2]

[3][4][5]

Density 1.164 g/mL
at 25 °C (literature value)[2][3]

[4][5]

1.16 g/mL Not specified

1.160 g/mL Not specified

Experimental Protocols
The following sections detail standardized laboratory procedures for the experimental

determination of the boiling point and density of a liquid compound such as 4-
Chlorobenzylamine.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[6][7] A common and efficient method for determining the boiling point of a small liquid

sample is the capillary method.

Apparatus:

Thiele tube or similar heating bath (e.g., oil bath)

Thermometer

Capillary tube (sealed at one end)

Sample tube (e.g., a small test tube or fusion tube)

Heat source (e.g., Bunsen burner or hot plate)

Liquid for the heating bath (e.g., paraffin oil)
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Procedure:

A small amount of the liquid sample (a few milliliters) is placed into the sample tube.[8]

A capillary tube, sealed at one end, is inverted and placed into the sample liquid within the

tube.

The sample tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is immersed in a heating bath, such as a Thiele tube, ensuring the sample is

fully submerged but the open end of the sample tube is above the liquid level of the bath.[6]

The bath is heated gently. As the temperature rises, air trapped in the capillary tube will be

expelled, seen as a stream of bubbles.

Heating is continued until a rapid and continuous stream of bubbles emerges from the

capillary tube.[6]

The heat source is then removed, and the bath is allowed to cool slowly.

The temperature at which the bubbling stops and the liquid begins to enter the capillary tube

is recorded as the boiling point.[6]

Determination of Density (Pycnometer or Graduated
Cylinder Method)
The density of a substance is its mass per unit volume. For a liquid, this can be determined by

accurately measuring the mass of a known volume.

Apparatus:

Pycnometer or a graduated cylinder (e.g., 10 mL or 25 mL)

Analytical balance

Thermometer
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Procedure:

The mass of a clean, dry pycnometer or graduated cylinder is accurately measured using an

analytical balance.[9]

A specific volume of the liquid sample (e.g., 5 or 10 mL) is carefully transferred into the

pycnometer or graduated cylinder. The volume is precisely recorded.[9][10]

The mass of the container with the liquid is then measured.[9]

The temperature of the liquid is recorded, as density is temperature-dependent.

The mass of the liquid is calculated by subtracting the mass of the empty container from the

mass of the container with the liquid.[9][10]

The density is calculated by dividing the mass of the liquid by its volume.

For higher accuracy, the procedure can be repeated multiple times, and the average density

is reported.[9]

Workflow Visualization
The logical flow for determining the physical properties of a chemical compound is illustrated in

the diagram below.
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Workflow for Physical Property Determination

Preparation

Boiling Point Determination Density Determination

Finalization

Obtain Pure Sample

Select Appropriate Apparatus

Assemble Capillary Setup Measure Mass of Known Volume

Heat Sample and Record Temperature

Analyze Data

Compile and Report Data

Record Temperature

Calculate Density

Click to download full resolution via product page

Caption: A flowchart illustrating the general experimental workflow for determining the boiling

point and density of a chemical substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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